Cas no 2305253-34-1 (N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid)

N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid is a specialized sulfonamide derivative featuring an azetidine scaffold and a cyclopropanesulfonamide moiety, offering unique structural and reactivity properties. Its trifluoroacetic acid salt form enhances solubility and stability, making it suitable for synthetic and medicinal chemistry applications. The compound's compact, rigid structure is advantageous for designing bioactive molecules, particularly in drug discovery targeting constrained pharmacophores. The azetidine ring contributes to improved metabolic stability and binding affinity, while the cyclopropanesulfonamide group provides steric and electronic modulation. This combination makes it a valuable intermediate for developing novel therapeutics or probes in chemical biology.
N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid structure
2305253-34-1 structure
Product Name:N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid
CAS No:2305253-34-1
MF:C8H13F3N2O4S
MW:290.260031461716
CID:6012689
PubChem ID:138987844
Update Time:2025-05-20

N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid
    • EN300-6760171
    • 2305253-34-1
    • N-(azetidin-3-yl)cyclopropanesulfonamide; trifluoroacetic acid
    • Inchi: 1S/C6H12N2O2S.C2HF3O2/c9-11(10,6-1-2-6)8-5-3-7-4-5;3-2(4,5)1(6)7/h5-8H,1-4H2;(H,6,7)
    • InChI Key: LPJBCMWGIVNQCE-UHFFFAOYSA-N
    • SMILES: S(C1CC1)(NC1CNC1)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 290.05481256g/mol
  • Monoisotopic Mass: 290.05481256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų

N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6760171-0.05g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
0.05g
$216.0 2025-03-13
Enamine
EN300-6760171-0.1g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
0.1g
$322.0 2025-03-13
Enamine
EN300-6760171-0.25g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
0.25g
$459.0 2025-03-13
Enamine
EN300-6760171-0.5g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
0.5g
$723.0 2025-03-13
Enamine
EN300-6760171-1.0g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
1.0g
$928.0 2025-03-13
Enamine
EN300-6760171-2.5g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
2.5g
$1819.0 2025-03-13
Enamine
EN300-6760171-5.0g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
5.0g
$2692.0 2025-03-13
Enamine
EN300-6760171-10.0g
N-(azetidin-3-yl)cyclopropanesulfonamide, trifluoroacetic acid
2305253-34-1 95.0%
10.0g
$3992.0 2025-03-13
Aaron
AR028LI5-50mg
N-(azetidin-3-yl)cyclopropanesulfonamide,trifluoroaceticacid
2305253-34-1 95%
50mg
$322.00 2025-02-16
Aaron
AR028LI5-100mg
N-(azetidin-3-yl)cyclopropanesulfonamide,trifluoroaceticacid
2305253-34-1 95%
100mg
$468.00 2025-02-16

Additional information on N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid

Comprehensive Overview of N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid (CAS No. 2305253-34-1)

N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid (CAS No. 2305253-34-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, featuring a unique combination of azetidine and cyclopropanesulfonamide moieties, is often utilized in drug discovery and medicinal chemistry due to its structural versatility. The presence of 2,2,2-trifluoroacetic acid further enhances its reactivity, making it a valuable intermediate in synthetic applications.

The molecular structure of N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid includes a cyclopropane ring, which is known for its strain-induced reactivity, and an azetidine ring, a four-membered nitrogen heterocycle. These features contribute to its potential as a building block for bioactive molecules. Researchers are particularly interested in its role in developing novel enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

In recent years, the demand for N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid has surged due to its applications in small-molecule drug development. The compound’s ability to act as a pharmacophore has made it a focal point in studies targeting central nervous system (CNS) disorders and inflammatory diseases. Its compatibility with modern high-throughput screening techniques further underscores its relevance in contemporary research.

From a synthetic perspective, N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid is often prepared via multi-step organic synthesis, involving the coupling of azetidine derivatives with cyclopropanesulfonyl chloride, followed by acid treatment. The process requires careful optimization to ensure high yield and purity, which are essential for its use in preclinical studies.

The compound’s physicochemical properties, such as solubility and stability, are critical for its formulation in drug delivery systems. Recent advancements in computational chemistry have enabled researchers to predict its behavior in biological systems, reducing the time and cost associated with experimental trials. This aligns with the growing trend of AI-driven drug discovery, where predictive modeling plays a pivotal role.

Market trends indicate a rising interest in N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid, particularly from pharmaceutical companies focusing on precision medicine. Its potential in designing targeted therapies has positioned it as a key player in the next generation of therapeutics. Additionally, its use in proteomics research and bioconjugation techniques highlights its multidisciplinary applications.

For researchers and suppliers, ensuring the consistent quality of N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These measures are crucial for maintaining compliance with Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP).

In conclusion, N-(Azetidin-3-yl)cyclopropanesulfonamide;2,2,2-trifluoroacetic acid (CAS No. 2305253-34-1) represents a promising compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its broad applicability, make it a subject of ongoing investigation. As the field of drug discovery evolves, this compound is expected to play an increasingly vital role in addressing unmet medical needs.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.